Cas no 159530-25-3 (9,10-Phenanthrenedione, 2-methyl-)

• Product Name: 9,10-Phenanthrenedione, 2-methyl-
• CAS No: 159530-25-3
• MF: C₁₅H₁₀O₂
• MW: 222.238704204559
• CID: 2780043
• PubChem ID: 21903756
• Update Time: 2024-03-01

9,10-Phenanthrenedione, 2-methyl- Chemical and Physical Properties

Names and Identifiers

• 9,10-Phenanthrenedione, 2-methyl-

• Inchi： 1S/C15H10O2/c1-9-6-7-11-10-4-2-3-5-12(10)14(16)15(17)13(11)8-9/h2-8H,1H3
• InChI Key： LIRMPWAMAFHSJU-UHFFFAOYSA-N
• SMILES： C1=C2C(C3=C(C(=O)C2=O)C=CC=C3)=CC=C1C

Computed Properties

• Exact Mass: 222.068079557g/mol
• Monoisotopic Mass: 222.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 34.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthraquinones